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Compound Focus: Vinpocetine N-Oxide

CAS No.: 109741-24-4

Cat. No.: S1535971

Comparison of Vinca Alkaloids and Vinpocetine

The following table summarizes the key characteristics, mechanisms of action, and primary uses of the more

common Vinca alkaloids and Vinpocetine, based on the search results.

Alkaloid Natural Primary Mechanism  Main Clinical & Research  Key
Name Source of Action Applications Characteristics

| Vinpocetine [1] [2] [3] | Semi-synthetic derivative of vincamine (from Vinca minor) [1] [2] | - PDE1

inhibition [4] [2]

¢ \oltage-dependent Na+ channel blockade [4] [2]

¢ |IKK inhibition (anti-inflammatory) [2] | - Cerebrovascular disorders (stroke, dementia) [1] [2]

e Cognitive enhancement [1] [4]

¢ Neuroprotection [1] [2] | - Considered a nootropic ("smart drug”) [4]

o Excellent safety profile [2] | | Vinblastine [5] [6] [7] | Catharanthus roseus (Madagascar periwinkle) [5]
[6] | Binds to tubulin, inhibits microtubule formation, arrests cell cycle at metaphase [5] [6] | -
Hodgkin's disease [6]

e Lymphosarcoma [6]

e Breast cancer [6] | - Major dose-limiting toxicity is myelosuppression (bone marrow suppression) [5]
| | Vincristine [5] [6] [7] | Catharanthus roseus [5] [6] | Same as Vinblastine: binds tubulin and
disrupts microtubule function [5] [6] | - Leukemias & Lymphomas [5] [6]
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e Neuroblastoma [6] | - Major dose-limiting toxicity is neurotoxicity (peripheral neuropathy) [5] | |
Vinorelbine [5] [6] | Semi-synthetic derivative [5] [6] | Same as Vinblastine: binds tubulin and disrupts
microtubule function [5] [6] | - Non-small cell lung cancer [5] [6] | - Lower risk of neuropathy compared

to Vincristine [5] |

Experimental Insights into Vinpocetine's Mechanisms

While data on the N-oxide form is lacking, the mechanisms of its parent compound, Vinpocetine, have been

studied in detail. The following diagram outlines its primary molecular targets and downstream effects.
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Vinpocetine's multi-target mechanism contributes to its neuroprotective and cerebrovascular effects [4] [2].

How to Proceed with Research on Vinpocetine N-Oxide
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The absence of data on Vinpocetine N-Oxide suggests it may be a novel or poorly studied derivative. For a

comprehensive investigation, you could consider the following approaches:

e Search Specialized Databases: Probe deeper into dedicated scientific databases such as
SciFinder, Reaxys, or PubChem. These resources often contain information on chemical structures
and synthetic pathways that may not be readily available in general literature searches.

¢ Analyze the "N-Oxide" Functional Group: The "N-Oxide" moiety is a known metabolic derivative for
many alkaloids. In general pharmacology, this modification can significantly alter a molecule's
properties, such as its solubility, metabolic stability, and ability to cross the blood-brain barrier.
The biological activity of an N-oxide can be lower, higher, or different from its parent compound.

¢ Explore Patent Literature: New chemical entities and their uses are often first disclosed in patent
applications. Searching global patent databases (like the USPTO, WIPO, or EPO) might reveal
proprietary research on this specific compound.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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